![molecular formula C12H14O3 B3058924 Methyl 2-hydroxy-3-(2-methylprop-2-en-1-yl)benzoate CAS No. 92847-95-5](/img/structure/B3058924.png)
Methyl 2-hydroxy-3-(2-methylprop-2-en-1-yl)benzoate
Overview
Description
“Methyl 2-hydroxy-3-(2-methylprop-2-en-1-yl)benzoate” is a chemical compound with the CAS Number: 92847-95-5 . It has a molecular weight of 206.24 . The compound is stored at room temperature and is in liquid form .
Molecular Structure Analysis
The IUPAC name of the compound is methyl 2-hydroxy-3-(2-methyl-2-propenyl)benzoate . The InChI code for the compound is 1S/C12H14O3/c1-8(2)7-9-5-4-6-10(11(9)13)12(14)15-3/h4-6,13H,1,7H2,2-3H3 .Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature . It has a molecular weight of 206.24 .Scientific Research Applications
Corrosion Inhibition
- Corrosion Inhibition in Mild Steel : A study by Arrousse et al. (2021) explored the synthesis of methyl 2-hydroxy-3-(2-methylprop-2-en-1-yl)benzoate derivatives and their application as corrosion inhibitors for mild steel in acidic media. They found these compounds to be effective corrosion inhibitors in a 1 M HCl solution, protecting mild steel surfaces via adsorption (Arrousse et al., 2021).
Photophysical Properties
- Photophysical Properties : Kim et al. (2021) synthesized methyl 2-hydroxy-4-(5-R-thiophen-2-yl)benzoate and investigated its photophysical properties. They found that introducing different groups to the thiophenyl moiety of these compounds affects their luminescence properties in various solvents (Kim et al., 2021).
Catalysis and Reaction Studies
- Catalysis in Organic Reactions : Research by Ukrainets et al. (2014) investigated the cyclization of methyl 2-{(2-{methyl[2-(methoxycarbonyl)phenyl]amino}-2-oxoethyl)sulfonylamino}benzoate, finding that it exclusively forms 2-substituted anilides of 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-sulfonic acid in the presence of bases (Ukrainets et al., 2014).
Fluorescence Sensing
- Fluorescence Sensing for Iron(III) Ions : Joshi et al. (2015) demonstrated the use of coumarin-triazole derivatives of this compound as fluorescence sensors for detecting Fe3+ ions. They showed high sensitivity and selectivity in detecting micromolar concentrations of Fe3+ ions (Joshi et al., 2015).
Chemical Synthesis and Structural Analysis
- Synthesis and Structural Analysis : Studies like the one by Manolov et al. (2012) have focused on the synthesis of derivatives of this compound and their structural analysis using techniques like X-ray crystallography (Manolov et al., 2012).
Safety and Hazards
Mechanism of Action
Target of Action
Methyl 2-hydroxy-3-(2-methylprop-2-en-1-yl)benzoate, also known as methyl 2-hydroxy-3-(2-methylprop-2-enyl)benzoate, is a complex organic compound .
Mode of Action
Similar compounds have been known to interact with their targets through various mechanisms, such as binding to specific receptors or enzymes, which can result in changes in cellular processes .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound . These factors can include temperature, pH, and the presence of other compounds or enzymes.
Properties
IUPAC Name |
methyl 2-hydroxy-3-(2-methylprop-2-enyl)benzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14O3/c1-8(2)7-9-5-4-6-10(11(9)13)12(14)15-3/h4-6,13H,1,7H2,2-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCIGRPFWKHSHPU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)CC1=C(C(=CC=C1)C(=O)OC)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50563453 | |
Record name | Methyl 2-hydroxy-3-(2-methylprop-2-en-1-yl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50563453 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
92847-95-5 | |
Record name | Methyl 2-hydroxy-3-(2-methylprop-2-en-1-yl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50563453 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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